1-benzyl-2-methyl-5-nitro-1H-1,3-benzimidazole

• IUPAC Name: 1-benzyl-2-methyl-5-nitrobenzimidazole
• InChI: InChI=1S/C15H13N3O2/c1-11-16-14-9-13(18(19)20)7-8-15(14)17(11)10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: DKGAUUAVZGGUIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CC3=CC=CC=C3)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O2
• DSSTOX Substance ID: DTXSID20550198
• Molecular Weight: 267.28 g/mol
• CAS RN: 14624-88-5

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a white solid that appears in the form of tabular crystals. The derivatives of benzimidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

Benzimidazole is produced by the condensation of o-phenylenediamine with formic acid, or the equivalent trimethyl orthoformate. 2-Substituted derivatives are obtained when the condensation is conducted with aldehydes in place of formic acid, followed by oxidation. There has been limited recent research on the synthesis of imidazoles via methods that only form one of the heterocycle’s core bonds. Fang et al. reported a novel protocol for the cyclization of amido-nitriles to form disubstituted imidazoles.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazole is a base. It can also be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

. .

Synthesis of Substituted Benzimidazoquinolones

. These are a class of compounds that have shown promise in various areas of medicinal chemistry.

Formation of Coordination Polymer Crystals

. These materials have potential applications in areas such as data storage, sensors, and actuators.

Antibacterial Agents

. They have shown effectiveness against several resistant organisms, including methicillin and vancomycin-resistant S. .

Antioxidant Activity

. This activity is crucial in the prevention of diseases associated with oxidative stress.

Mechanism of Action

The derivatives of benzimidazole show different biological activities. For example, Hadizadeh et al. synthesized a benzimidazole derivative and evaluated it for antihypertensive potential in rats.

Safety and Hazards

For 2-Methyl-5-nitro-1H-1,3-benzodiazole, skin contact should be immediately washed with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention.

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.